Cas no 1245807-31-1 (4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride)
1245807-31-1 structure
Product Name:4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride
CAS No:1245807-31-1
MF:C4H4Cl2N2O2S
MW:215.057757377625
MDL:MFCD15976272
CID:3160165
PubChem ID:50896671
Update Time:2025-04-21
4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride
- 1245807-31-1
- 4-chloro-2-methyl-pyrazole-3-sulfonyl chloride
- AKOS005169396
- MFCD15976272
- 4-chloro-2-methylpyrazole-3-sulfonyl chloride
- DTXSID101232190
- AT12080
- 4-Chloro-1-methyl-1H-pyrazole-5-sulfonylchloride
- VZB80731
- EN300-194848
- STL583953
-
- MDL: MFCD15976272
- Inchi: 1S/C4H4Cl2N2O2S/c1-8-4(11(6,9)10)3(5)2-7-8/h2H,1H3
- InChI Key: QAISCMHOYPFPLT-UHFFFAOYSA-N
- SMILES: ClS(C1=C(C=NN1C)Cl)(=O)=O
Computed Properties
- Exact Mass: 213.9370539Da
- Monoisotopic Mass: 213.9370539Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 60.3Ų
4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB502014-250 mg |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 250MG |
€231.60 | 2022-03-01 | ||
| abcr | AB502014-1 g |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 1g |
€398.20 | 2022-03-01 | ||
| abcr | AB502014-5 g |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 5g |
€974.50 | 2022-03-01 | ||
| TRC | C370485-10mg |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C370485-50mg |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C370485-100mg |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 100mg |
$ 275.00 | 2022-04-01 | ||
| abcr | AB502014-250mg |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride; . |
1245807-31-1 | 250mg |
€640.00 | 2025-02-20 | ||
| abcr | AB502014-1g |
4-Chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride; . |
1245807-31-1 | 1g |
€1220.50 | 2025-02-20 | ||
| Enamine | EN300-194848-0.05g |
4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 95% | 0.05g |
$188.0 | 2023-09-17 | |
| Enamine | EN300-194848-0.1g |
4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride |
1245807-31-1 | 95% | 0.1g |
$279.0 | 2023-09-17 |
4-chloro-1-methyl-1H-pyrazole-5-sulfonyl chloride Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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